Cas no 1462394-55-3 (2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid)

• Product Name: 2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid
• CAS No: 1462394-55-3
• MF: C₈H₁₄O₂S
• MW: 174.260561466217
• CID: 6140787
• PubChem ID: 65442875
• Update Time: 2025-11-06

2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid
• Cyclopropaneacetic acid, 1-[(ethylthio)methyl]-
• 2-(1-((Ethylthio)methyl)cyclopropyl)acetic acid
• EN300-1849900
• 2-{1-[(ethylsulfanyl)methyl]cyclopropyl}acetic acid
• CS-0345684
• 1462394-55-3
• AKOS014779864

• Inchi： 1S/C8H14O2S/c1-2-11-6-8(3-4-8)5-7(9)10/h2-6H2,1H3,(H,9,10)
• InChI Key： CYQGYZDQYZEVTM-UHFFFAOYSA-N
• SMILES： C1(CSCC)(CC(O)=O)CC1

Computed Properties

• Exact Mass: 174.07145086g/mol
• Monoisotopic Mass: 174.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Boiling Point: 304.1±15.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids

Additional information on 2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid

Recent Advances in the Study of 2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid (CAS: 1462394-55-3)

The compound 2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid (CAS: 1462394-55-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules with potential pharmacological activities. The presence of the cyclopropyl ring and the ethylsulfanyl moiety in its structure makes it a valuable scaffold for the development of novel bioactive compounds. Researchers have explored its utility in the synthesis of enzyme inhibitors and receptor modulators, particularly in the context of inflammatory and metabolic diseases.

One of the most notable advancements in the study of 2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid is its application in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of inhibitors for a key enzyme implicated in neurodegenerative disorders. The study reported significant inhibitory activity, suggesting its potential as a lead compound for further optimization.

In addition to its pharmacological potential, recent research has also focused on optimizing the synthetic routes for 2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid. A team of chemists recently developed a more efficient and scalable synthesis method, which was detailed in a 2023 article in Organic Process Research & Development. This new method reduces the number of steps and improves overall yield, making the compound more accessible for large-scale applications and further research.

The compound's mechanism of action has also been a subject of investigation. Preliminary studies suggest that it may interact with cellular pathways involved in oxidative stress and inflammation. For example, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid exhibited anti-inflammatory activity in vitro by modulating the production of pro-inflammatory cytokines. These findings open new avenues for its use in the treatment of chronic inflammatory conditions.

Despite these promising developments, challenges remain in the clinical translation of 2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid and its derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's structural versatility and demonstrated biological activities make it a compelling candidate for continued research.

In conclusion, 2-{1-(ethylsulfanyl)methylcyclopropyl}acetic acid (CAS: 1462394-55-3) represents a promising scaffold in medicinal chemistry with diverse applications. Recent studies have shed light on its synthetic accessibility, biological activity, and potential therapeutic uses. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in vivo to fully realize its potential in drug development.